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Executive Technical Summary

In the development of monoclonal antibodies (mAbs), the heterogeneity of the N-linked glycan
at Asn297 is a Critical Quality Attribute (CQA). This guide provides a rigorous comparison
between two dominant non-sialylated glycoforms: NGA2 (commonly referred to as GO or
agalacto) and G1 (monogalacto).

While often grouped together as "neutral glycans," their impact on drug product performance
differs significantly:

e NGAZ2 (GO0): Structurally compact but associated with reduced Complement-Dependent
Cytotoxicity (CDC) and potential pro-inflammatory signals (lectin pathway activation).

e G1: Represents the intermediate maturation step. The addition of a single galactose residue
stabilizes the Fc CH2 domain, significantly enhances C1q binding (CDC activity), and alters
hydrophilicity profiles in analytical separation.

The Bottom Line: For therapeutics requiring high CDC (e.g., Rituximab biosimilars), shifting the
profile from NGA2 to G1/G2 is a critical process target. For neutralizing antibodies where
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effector function is unwanted, NGA2 is often acceptable, provided aggregation risks are
managed.

Structural Characterization

To control these glycans, one must first define their chemical divergence. Both structures share
the trimannosyl core but differ at the non-reducing termini.

Chemical Definitions
 NGAZ2 (GO0): Asialo-, Agalacto-, Neutral, Biantennary.[1][Z]

o Terminal Residues: Two N-acetylglucosamine (GIcNAc) residues.
o Formula: Hex3HexNAc4 (assuming no core fucose).
e G1: Asialo-, Monogalacto-, Biantennary.[3][4]
o Terminal Residues: One GIcNAc and one Galactose (Gal).
o Isomers: The Galactose can be on the al-6 arm (G1[6]) or al-3 arm (G1[3]).[3][5][6][7]

o Formula: Hex4HexNAcA4.

Biosynthetic Relationship

The conversion of NGA2 to G1 is driven by [31,4-Galactosyltransferase (GalT). This is a rate-
limiting step in CHO cell culture, often sensitive to manganese levels and uridine
concentrations.

B1,4-GalT
NGA2 (G0) (+Mn2+) > G1 B1,4-GalT G2
(Terminal GIcNACc) (Mono-Galacto) (Di-Galacto)

UDP-Galactose
(Co-substrate)
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Figure 1: Biosynthetic progression from NGA2 to G1. The addition of galactose is enzyme-
mediated and represents a maturation of the glycan tree.

Functional Performance Analysis

The choice or acceptance of NGA2 vs. G1 levels directly impacts the mechanism of action
(MoA).

Complement-Dependent Cytotoxicity (CDC)

This is the most significant differentiator.

e Mechanism: Clq, the first component of the complement cascade, binds to the antibody Fc
region.[8]

e Performance:

o NGAZ2 (Low Activity): The lack of galactose results in a "closed” conformation of the CH2
domains, sterically hindering C1q binding.

o G1 (High Activity): The addition of terminal galactose facilitates an "open” Fc conformation,
increasing C1q binding affinity by up to 2-fold compared to agalacto forms.

o Experimental Evidence: Studies on anti-CD20 antibodies demonstrate that enriching G1 and
G2 fractions linearly correlates with increased tumor cell lysis via CDC.

Antibody-Dependent Cellular Cytotoxicity (ADCC)[3][6]
[8][9][10][11]

e Primary Driver: Core Fucosylation (not Galactosylation).
e Comparison: Both NGA2 and G1 (if fucosylated) exhibit similar ADCC baselines.

e Nuance: While afucosylation is the "on-switch" for ADCC, some data suggests G1 may offer
slightly improved FcyRIlla binding stability compared to NGA2, but this effect is secondary.

Stability and Aggregation
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 NGA2: The exposed terminal GIcNAc residues are hydrophobic relative to Galactose. High
levels of NGA2 can slightly increase the propensity for CH2 domain unfolding and
subsequent aggregation under thermal stress.

o G1: Galactose residues participate in non-covalent interactions with the protein backbone
(specifically Phe241 and Phe243), stabilizing the quaternary structure.

Impact on Drug

Feature NGA2 (G0) G1 (Monogalacto)
Product
o ] Critical for lytic mAbs
CDC Activity Low Moderate/High o
(e.g., Rituximab).
o ) ) Neutral (driven by
ADCC Activity Baseline Baseline
fucose).
Mannose Receptor ] Negligible difference
Clearance (PK) ) ASGPR risk ) ) )
risk in typical mAb half-life.
N ) G1 preferred for
Thermal Stability Lower Higher

formulation stability.

Analytical Methodology

Distinguishing NGA2 from G1 is a standard requirement for batch release.

HILIC Separation (The Gold Standard)

Hydrophilic Interaction Liquid Chromatography (HILIC) separates glycans based on size and
polarity.

e Principle: G1 contains one extra hexose unit (Galactose) than NGA2, making it more
hydrophilic.

e Elution Order: NGA2 elutes before G1.

¢ Glucose Units (GU): Using a standard dextran ladder, we can assign GU values to normalize
retention times across different systems.
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Mass Spectrometry

o Mass Shift: The addition of one Galactose residue adds exactly 162.05 Da to the mass.
 NGAZ2F (GOF) Monoisotopic Mass: ~1444.5 Da (labeled with 2-AB).

e GI1F Monoisotopic Mass: ~1606.6 Da (labeled with 2-AB).

: . ble (Typical Amid .

Glycan Structure Relative Approx GU (2- Mass Shift (vs
Code Retention AB) NGA2)

NGA2 GO 1.00 (Reference) ~5.8 0 Da

G1 (6) G1[6] 1.12 ~6.4 +162 Da

G1(3) G1[3] 1.15 ~6.6 +162 Da

Experimental Protocol: Self-Validating Separation

Objective: Isolate and quantify NGA2 vs. G1 ratios from a purified mAb. Method: HILIC-FLD
with RapiFluor-MS (RFMS) or 2-AB labeling.

The "Self-Validating" Concept

A robust protocol must include internal checks. This workflow validates itself by:
» Total Mass Recovery Check: Pre- and post-SPE quantification.

¢ Resolution Check: The "valley" between GO and G1 peaks must be <10% of peak height.

Step-by-Step Workflow
Step 1: Rapid Deglycosylation
o Reagent: RapiGest SF (Surfactant) + PNGase F.

e Action: Denature mAb at 90°C for 3 mins. Cool to 50°C. Add PNGase F. Incubate 5 mins.
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» Why: High temp unfolding exposes the conserved Asn297 site; rapid cooling prevents
refolding before enzyme attack.

Step 2: Instant Labeling
e Reagent: RapiFluor-MS (RFMS) or 2-AB.

o Action: Add label solution. The reaction targets the glycosylamine released in Step 1.

 Why: RFMS enhances ionization for MS (x100 sensitivity) and provides strong fluorescence
for quantitation.

Step 3: HILIC-SPE Cleanup (Critical)

e Action: Pass reaction mix through a HILIC pElution plate. Wash with ACN to remove excess
free label. Elute with aqueous buffer.

o Self-Validation: If the flow-through is fluorescent, the SPE is overloaded or failed.

Step 4: LC-MS Separation
e Column: Amide-based HILIC (1.7 um patrticle size).

e Mobile Phase A: 50 mM Ammonium Formate (pH 4.4).
» Mobile Phase B: 100% Acetonitrile.

e Gradient: 75% B to 54% B over 35 minutes.
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Figure 2: Analytical workflow for separating NGA2 and G1.[2][4][9] The HILIC SPE step is
crucial for removing background noise.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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